Cas no 1286207-45-1 ((S)-1-Neopentylpyrrolidin-3-amine)

• Product Name: (S)-1-Neopentylpyrrolidin-3-amine
• CAS No: 1286207-45-1
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 4788128
• Update Time: 2025-05-19

(S)-1-Neopentylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-Neopentylpyrrolidin-3-amine

• Inchi： 1S/C9H20N2/c1-9(2,3)7-11-5-4-8(10)6-11/h8H,4-7,10H2,1-3H3/t8-/m0/s1
• InChI Key： YRQXDWWQIUUJOO-QMMMGPOBSA-N
• SMILES： N1(CC[C@@H](C1)N)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (S)-1-Neopentylpyrrolidin-3-amine

Compound Introduction: (S)-1-Neopentylpyrrolidin-3-amine (CAS No. 1286207-45-1)

The compound (S)-1-Neopentylpyrrolidin-3-amine, identified by the CAS number 1286207-45-1, is a chiral amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The specific stereochemistry of the (S)-configuration imparts unique pharmacological properties, making it a subject of intense study for its potential therapeutic benefits.

In recent years, the demand for enantiomerically pure compounds has surged due to their enhanced specificity and reduced side effects in pharmaceutical applications. The synthesis and characterization of (S)-1-Neopentylpyrrolidin-3-amine have been optimized to meet the stringent requirements of modern drug discovery processes. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve high enantiomeric purity, which is crucial for evaluating its pharmacokinetic and pharmacodynamic profiles.

The structural motif of (S)-1-Neopentylpyrrolidin-3-amine features a neopentyl group attached to the pyrrolidine ring, which contributes to its steric hindrance and influences its interactions with biological targets. This structural feature has been exploited in the design of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The compound's ability to mimic natural amino acid sequences makes it a promising candidate for peptidomimetic drug design, where it can serve as a scaffold for targeting specific biological pathways.

Current research in this domain has highlighted the potential of (S)-1-Neopentylpyrrolidin-3-amine as a key intermediate in the synthesis of small-molecule drugs with therapeutic relevance. Studies have demonstrated its utility in the development of compounds targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The pyrrolidine core is particularly interesting due to its presence in several FDA-approved drugs, which underscores its biological significance and synthetic appeal.

The pharmacological evaluation of (S)-1-Neopentylpyrrolidin-3-amine has revealed promising results in preclinical studies. Its interaction with various enzymes and receptors has been investigated using computational modeling and experimental techniques. These studies have provided insights into its mechanism of action and have identified potential therapeutic applications. For instance, its binding affinity to certain proteases has been explored as a basis for developing antiviral and anticancer agents.

Furthermore, the compound's chemical stability and solubility profile have been optimized for formulation development. These properties are critical for ensuring its efficacy in biological systems and for facilitating its translation into clinical trials. Researchers have focused on enhancing its bioavailability by modifying its solubility characteristics through salt formation or prodrug strategies.

The synthesis of (S)-1-Neopentylpyrrolidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic systems have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles. These innovations not only improve the scalability of production but also minimize waste generation, making the process more environmentally friendly.

In conclusion, (S)-1-Neopentylpyrrolidin-3-amine (CAS No. 1286207-45-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a key intermediate in drug development underscores its importance in modern medicinal research. As further studies continue to uncover its therapeutic potential, this compound is poised to play a vital role in the discovery and development of next-generation pharmaceuticals.